2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride

• IUPAC Name: 2-[2-(4-methoxyphenyl)ethyl]-1,3-dihydroisoindol-5-amine;dihydrochloride
• InChI: InChI=1S/C17H20N2O.2ClH/c1-20-17-6-2-13(3-7-17)8-9-19-11-14-4-5-16(18)10-15(14)12-19;;/h2-7,10H,8-9,11-12,18H2,1H3;2*1H
• InChI Key: BVOKOSYRLYMPEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC3=C(C2)C=C(C=C3)N.Cl.Cl
• Molecular Formula: C17H22Cl2N2O
• Molecular Weight: 341.3 g/mol

Description

2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride is a chemical compound with the empirical formula C17H22Cl2N2O and a molecular weight of 341.28 g/mol

Preparation Methods

The synthesis of 2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride involves several steps. One common synthetic route includes the reaction of 4-methoxyphenethylamine with isoindoline-5-carboxylic acid under specific conditions to form the desired product. The reaction typically requires the use of reagents such as hydrochloric acid and organic solvents. Industrial production methods may involve optimization of reaction conditions to increase yield and purity .

Chemical Reactions Analysis

2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

2-(4-Methoxyphenethyl)isoindolin-5-amine dihydrochloride can be compared with similar compounds such as:

• 2-Phenethylisoindolin-5-amine dihydrochloride
• 5-Amino-2-(4-methoxyphenethyl)isoindoline-1,3-dione
• 4-Cyano-isoindoline hydrochloride These compounds share structural similarities but may differ in their chemical properties and biological activities, highlighting the uniqueness of this compound .